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Compound of Interest

Ethyl-3-isopropyl pyrazole-4-
Compound Name:
carboxylate

Cat. No.: B1344702

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 3-isopropyl-1H-pyrazole-4-
carboxylate, a heterocyclic compound belonging to the pyrazole class. Pyrazole derivatives are
of significant interest in medicinal chemistry due to their wide range of pharmacological
activities.[1][2] This document details its chemical properties, synthesis, potential biological
activities, and mechanisms of action, drawing upon data from related pyrazole compounds.

Nomenclature and Chemical Properties

The IUPAC name for the compound is ethyl 5-(propan-2-yl)-1H-pyrazole-4-carboxylate.[3] Due
to the tautomerism inherent in the pyrazole ring, it is also referred to as ethyl 3-(propan-2-

yl)-1H-pyrazole-4-carboxylate.

Table 1: Physicochemical Properties of Ethyl 3-isopropyl-1H-pyrazole-4-carboxylate[3][4]
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Property Value

CAS Number 342026-17-9
Molecular Formula CoH14N202

Molecular Weight 182.22 g/mol

Density 1.101 g/cm3

Boiling Point 321.6°C at 760 mmHg
Flash Point 148.3°C

Refractive Index 1.508

logP 1.70980

Synthesis

While a specific protocol for ethyl 3-isopropyl-1H-pyrazole-4-carboxylate is not readily available

in the cited literature, a general and widely used method for synthesizing pyrazole-4-

carboxylates is the reaction of a 1,3-dicarbonyl compound or its equivalent with hydrazine.[5][6]

Experimental Protocol: General Synthesis of Ethyl 1H-pyrazole-4-carboxylates[6]

o Reaction Setup: A solution of an appropriate -ketoester or a related 1,3-dicarbonyl

derivative (1 equivalent) is prepared in a suitable solvent, such as ethanol.

o Hydrazine Addition: The solution is cooled in an ice bath, and hydrazine hydrate (1 to 1.1

equivalents) is added dropwise while maintaining the low temperature.

o Reaction Progression: The reaction mixture is then stirred at room temperature for several

hours (e.g., 17 hours) to allow the cyclization to complete. The progress can be monitored

using thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, the solvent is removed under reduced pressure.

 Purification: The resulting residue is purified by column chromatography on silica gel using

an appropriate eluent system (e.g., a mixture of dichloromethane and ethyl acetate) to yield
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the pure ethyl 1H-pyrazole-4-carboxylate.

To synthesize the title compound, the starting material would be an ethyl ester of 2-formyl-3-

isopropyl-3-oxopropanoic acid or a similar precursor.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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